N-(3,4-difluorophenyl)-N'-(2,2-dimethoxyethyl)ethanediamide

• IUPAC Name: N'-(3,4-difluorophenyl)-N-(2,2-dimethoxyethyl)oxamide
• InChI: InChI=1S/C12H14F2N2O4/c1-19-10(20-2)6-15-11(17)12(18)16-7-3-4-8(13)9(14)5-7/h3-5,10H,6H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: PMTWFZQGRKCRBD-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC(=C(C=C1)F)F)OC
• Molecular Formula: C12H14F2N2O4
• Molecular Weight: 288.25 g/mol

Description

N-(3,4-difluorophenyl)-N'-(2,2-dimethoxyethyl)ethanediamide, commonly known as DFE-1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFE-1 is a small molecule that belongs to the class of N-phenylalkanediamides and has been shown to possess a range of pharmacological properties.

Scientific Research Applications

Chemical Modification and Application Potential in Polymer Science

The exploration of chemical modification of xylans, a type of hemicellulose, presents an intriguing pathway to develop new biopolymer ethers and esters. These modifications, characterized by varying degrees of substitution and functional groups, pave the way for polymers with tailored properties. Notably, the reaction of 4-O-methylglucuronoxylan (GX) from birch with sodium monochloroacetate and 2,3-epoxypropyltrimethylammonium chloride in an aqueous sodium hydroxide/slurry medium is a prime example. This process, highlighting the impact of activation conditions on product structure and properties, opens new avenues for xylan esters' application in drug delivery and as paper strength additives, flocculation aids, and antimicrobial agents due to their potential to form spherical nanoparticles and cationic derivatives (Petzold-Welcke et al., 2014).

Fluorescence Chemosensors Development

4-Methyl-2,6-diformylphenol (DFP) has emerged as a crucial fluorophoric platform for the creation of chemosensors capable of detecting a wide range of analytes, including metal ions (e.g., Zn2+, Cu2+, Al3+), anions (e.g., N3−, H2PO4−), and neutral molecules (e.g., mandelic acid, cysteine). The high selectivity and sensitivity of DFP-based chemosensors underscore their importance in sensing applications. This review emphasizes the potential for modulating DFP's sensing selectivity and sensitivity, indicating a promising future for developing diverse chemosensors (Roy, 2021).

Environmental and Health Impact Studies

Studies on the environmental occurrence and remediation of emerging organohalides, including novel fluorinated alternatives to legacy pollutants, highlight the persistence and potential health risks associated with these compounds. Research points to the widespread distribution of these chemicals in various environmental matrices and human tissues, underscoring the need for further toxicological studies and effective remediation techniques. The review suggests microbial reductive dehalogenation as a promising approach for the in situ remediation of perfluoroalkyl and polyfluoroalkyl substances (PFASs) and halogenated flame retardants (HFRs), indicating a critical area for future research and environmental management strategies (He et al., 2021).